![molecular formula C12H14ClN B1611183 2-(1-Naphthyl)ethylamine hydrochloride CAS No. 942-05-2](/img/structure/B1611183.png)
2-(1-Naphthyl)ethylamine hydrochloride
Overview
Description
2-(1-Naphthyl)ethylamine hydrochloride is a heterocyclic organic compound . It is used in chiral synthesis in organic reactions including the synthesis of β-amino acids and the enantioselective of ketones to nitroolefins .
Synthesis Analysis
The synthesis of this compound involves organic reactions . It has been used in the enantioselective synthesis of ketones to nitroolefins . N-(1-Naphthyl)ethylenediamine dihydrochloride acts as a donor molecule and forms charge transfer complexes with π-acceptors (quinol and picric acid), σ-acceptors (iodine), and vacant orbital acceptors (tin (IV) tetrachloride and zinc chloride) .
Molecular Structure Analysis
The molecular formula of this compound is C12H14ClN . Its molecular weight is 207.70 g/mol . The InChI string is InChI=1S/C12H13N.ClH/c13-9-8-11-6-3-5-10-4-1-2-7-12 (10)11;/h1-7H,8-9,13H2;1H
.
Chemical Reactions Analysis
This compound is used in chiral synthesis in organic reactions . It forms charge transfer complexes with π-acceptors (quinol and picric acid), σ-acceptors (iodine), and vacant orbital acceptors (tin (IV) tetrachloride and zinc chloride) .
Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 247-259 °C . It has a molecular weight of 207.70 g/mol . The compound has a topological polar surface area of 26 Ų .
Scientific Research Applications
Enantioselective Synthesis and Chirality Analysis
2-(1-Naphthyl)ethylamine hydrochloride plays a crucial role in the enantioselective synthesis and chirality analysis of organic compounds. For instance, it has been used as a chiral auxiliary in the determination of optical purity (enantiomeric excess) of organic amines through FAB mass spectrometry, employing a deuterium-labeled/unlabeled enantiomer pair of saccharide derivatives (Shizuma et al., 2000). In addition, its derivative, (R)-(+)-1-(1-naphthyl)ethylamine, is a key chiral intermediate for the synthesis of the calcimimetic drug cinacalcet hydrochloride. Engineering of ω-transaminase to improve the asymmetric reduction of 1-acetonaphthone for producing (R)-(+)-1-(1-naphthyl)ethylamine has been reported, showcasing the compound's significance in medicinal chemistry (Xudong Cao et al., 2020).
Photocatalysis and Organic Synthesis
This compound is involved in photocatalysis and organic synthesis. Research has shown the photophysical behavior of molecules like N,N-diethyl-2-(1-naphthyl)ethylamine in forming intramolecular exciplexes, leading to the decomposition of compounds like chlorobenzenes through a photocatalysis process (Chesta et al., 1994). Additionally, the compound has been used in the synthesis of electron transport materials in organic electronics. For example, naphthylamine-based hole transporters have shown electron transporting abilities, with practical applications in organic light-emitting diodes (S. Tse et al., 2006).
Chiral Resolution and Analysis
The compound has been instrumental in chiral resolution and analysis. For instance, it's used in the direct 31P NMR determination of the enantiomeric composition of 1-hydroxyalkylphosphonates, illustrating its role in the analysis of optically active compounds (Zdzisław Głowacki et al., 1993). Additionally, (R)-(+)-1-(1-naphthyl)ethylamine has been used as a chiral modifier in the enantioselective hydrogenation of ethyl pyruvate, further emphasizing its importance in stereoselective synthesis (B. Minder et al., 1996).
Mechanism of Action
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral, which means it is harmful if swallowed . It is recommended to use personal protective equipment, avoid dust formation, and ensure adequate ventilation when handling this compound .
Relevant Papers
A research paper titled “Enhancing the organic solvent resistance of ω‐amine transaminase for enantioselective synthesis of ®‐ (+)‐1 (1‐naphthyl)‐ethylamine” discusses the use of 2-(1-Naphthyl)ethylamine hydrochloride in the enantioselective synthesis of ®‐ (+)‐1 (1‐naphthyl)‐ethylamine .
Properties
IUPAC Name |
2-naphthalen-1-ylethanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N.ClH/c13-9-8-11-6-3-5-10-4-1-2-7-12(10)11;/h1-7H,8-9,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIQLCIPKSPJKEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60494784 | |
Record name | 2-(Naphthalen-1-yl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60494784 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
942-05-2 | |
Record name | 2-(Naphthalen-1-yl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60494784 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1-Naphthyl)ethylamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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